N-cyclopentyl-4-nitroaniline

• IUPAC Name: N-cyclopentyl-4-nitroaniline
• InChI: InChI=1S/C11H14N2O2/c14-13(15)11-7-5-10(6-8-11)12-9-3-1-2-4-9/h5-9,12H,1-4H2
• InChI Key: CBVVMRGBJNMFOX-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(C1)NC2=CC=C(C=C2)[N+](=O)[O-]
• Molecular Formula: C11H14N2O2
• Molecular Weight: 206.24 g/mol

Description

N-cyclopentyl-4-nitroaniline is a chemical compound with the molecular formula C11H14N2O2. It is used in various applications, similar to other nitroaniline compounds, which are intermediates in the production of dyes, antioxidants, pharmaceuticals, gasoline, gum inhibitors, poultry medicines, and as a corrosion inhibitor.

Molecular Structure Analysis

The molecular structure of N-cyclopentyl-4-nitroaniline consists of a cyclopentyl group attached to a nitroaniline molecule. The exact structure can be represented by the SMILES string [O-]N+=CC=C1NC2CCCC2)=O.

Physical And Chemical Properties Analysis

N-cyclopentyl-4-nitroaniline is a solid compound. Its molecular weight is 206.24. More specific physical and chemical properties may be found in specialized chemical literature or databases.

Scientific Research Applications

Catalytic Reduction and Wastewater Treatment

• Nitroanilines, including 4-nitroaniline, are key intermediates in dye manufacturing and are notorious for their environmental toxicity. Studies have focused on the biodegradation and catalytic reduction of these compounds to less harmful substances. For instance, mixed bacterial cultures have demonstrated the capability to completely remove 4-nitroaniline from contaminated water, highlighting a biological approach to mitigating environmental pollution (Khalid, Arshad, & Crowley, 2009). Furthermore, the use of copper ferrite nanoparticles as a catalyst has been shown to effectively reduce nitroanilines to their corresponding amino compounds, offering a potential solution for the treatment of wastewater containing these toxic substances (Naghash-Hamed, Arsalani, & Mousavi, 2022).

Drug Delivery Systems

• The incorporation of nitroaniline derivatives into polymers for drug delivery applications has been explored, with specific designs aimed at promoting efficient degradation by lysosomal enzymes. This approach seeks to optimize the release of drugs within the body, enhancing therapeutic efficacy while minimizing side effects (Duncan, Cable, Lloyd, Rejmanová, & Kopeček, 1983).

Environmental Remediation

• The design and application of novel materials for environmental remediation have been significant areas of research. For instance, the synthesis of porous composite structures for the efficient catalytic reduction of nitro compounds in wastewater treatment demonstrates the potential of these materials in addressing pollution and environmental hazards (Zhao, Yin, Zhong, Jiao, Bai, Wang, Zhang, & Peng, 2019).

Chemical Synthesis and Material Science

• Nitroaniline derivatives have been used in the synthesis of various chemicals and materials. For example, their reactivity has been harnessed for the preparation of dyes, antioxidants, pharmaceuticals, and even in the synthesis of insensitive explosives, showcasing the chemical versatility of these compounds (Viswanath, Ghosh, & Boddu, 2018).

Safety and Hazards

N-cyclopentyl-4-nitroaniline is considered hazardous. It may cause damage to organs through prolonged or repeated exposure. It is toxic if swallowed, in contact with skin, or if inhaled. It is recommended to use protective measures and handle it in a well-ventilated area.